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Compound of Interest

Compound Name: 6-Methoxyflavanone

Cat. No.: B191839

Essential Safety and Handling Guide for 6-
Methoxyflavanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Methoxyflavanone in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Assessment: 6-Methoxyflavanone is classified as an irritant. It can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence
to the following personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the required PPE for handling 6-Methoxyflavanone.
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PPE Category Minimum Requirement Rationale
Safety goggles with side- Protects eyes from dust
Eye/Face Protection shields conforming to EN 166 particles and accidental

(EV) or NIOSH (US).[2][3]I4] splashes.

Chemical-resistant gloves ) ]
) ) o Prevents direct skin contact
Skin Protection (e.g., nitrile) and a standard

with the compound.
laboratory coat.[2][3][4]

A NIOSH-approved particulate ]
_ _ Protects the respiratory system
respirator (e.g., N95) is o
) ) ) from irritation caused by
Respiratory Protection necessary when handling the ) o )
] inhaling fine particles of the
powder form to avoid

) ] compound.
inhalation of dust.[2][3]

Operational Plan: Handling Procedures

A systematic approach to handling 6-Methoxyflavanone is crucial for maintaining a safe

laboratory environment.
1. Preparation:

o Ensure all work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[3][4]

o Assemble all necessary equipment and materials before you begin.

» Verify that a safety shower and eyewash station are readily accessible.[5]

o Put on all required personal protective equipment as detailed in the table above.
2. Handling the Compound:

* When handling the solid form, take care to avoid the formation of dust.[2][3]

« If weighing the powder, do so in an enclosure or a designated area within the fume hood to
minimize dust dispersion.
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e When creating solutions, add the solid 6-Methoxyflavanone to the solvent slowly to prevent

splashing.

3. Post-Handling:

» Thoroughly decontaminate all work surfaces and equipment after use.

» Remove PPE carefully to avoid self-contamination. Gloves should be removed last and

disposed of properly.[6]

e Wash hands thoroughly with soap and water after completing the work and removing gloves.

[4]

Disposal Plan

Proper disposal of 6-Methoxyflavanone and any contaminated materials is essential to

prevent environmental contamination and comply with regulations.

Waste Type

Disposal Procedure

Unused 6-Methoxyflavanone

Dispose of as hazardous chemical waste in a
clearly labeled and sealed container.[3][7][8]
Follow all local, state, and federal regulations.

Do not dispose of down the drain.[3][7]

Contaminated Materials

This includes items such as used gloves, pipette
tips, and weighing papers. Place these materials
in a sealed bag or container and dispose of

them as hazardous chemical waste.[3][7]

Empty Containers

Triple-rinse the container with a suitable solvent.
[8] Collect the rinsate and dispose of it as
hazardous chemical waste.[7][8] After rinsing,
deface the original label and dispose of the
container according to your institution's

guidelines for non-hazardous waste.
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Experimental Workflow for Handling 6-

Methoxyflavanone
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Workflow for Safe Handling of 6-Methoxyflavanone
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Caption: Workflow for the safe handling and disposal of 6-Methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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